Lipophilicity & Polarity vs. 6-Methyl Analog
The target compound exhibits a LogP of 2.05, which is 0.38 log units lower than the 6-methyl-substituted analog (LogP 2.43) . Simultaneously, its Topological Polar Surface Area (TPSA) is 79.29 Ų, compared to 132.83 Ų for the methyl analog . Lower LogP and TPSA suggest improved aqueous solubility and permeability balance, making the target compound a more favorable fragment for oral bioavailability optimization.
LogP 2.05
TPSA 79.29 Ų
Δ −53.54 Ų
LogP 2.43
TPSA 132.83 Ų
| Evidence Dimension | LogP and TPSA |
|---|---|
| Target Compound Data | LogP = 2.05; TPSA = 79.29 Ų |
| Comparator Or Baseline | 2-((2-((6-Methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thio)acetic acid: LogP = 2.43; TPSA = 132.83 Ų |
| Quantified Difference | ΔLogP = -0.38; ΔTPSA = -53.54 Ų |
| Conditions | Computed molecular descriptors; source: vendor technical datasheets |
Why This Matters
For lead optimization programs targeting oral drugs, the lower LogP and TPSA of the target compound predict superior intestinal absorption and a reduced likelihood of P-glycoprotein efflux compared to the methyl analog.
